Neobetanin

• CAS: 71199-29-6
• Molecular Formula: C24H24N2O13
• Molecular Weight: 548.5 g/mol
• InChI: InChI=1S/C24H24N2O13/c27-8-17-18(29)19(30)20(31)24(39-17)38-16-6-10-5-14(23(36)37)26(13(10)7-15(16)28)2-1-9-3-11(21(32)33)25-12(4-9)22(34)35/h1-4,6-7,14,17-20,24,27-31H,5,8H2,(H,32,33)(H,34,35)(H,36,37)/b2-1+/t14-,17+,18+,19-,20+,24+/m0/s1
• InChIKey: JGRJFJIJVQCUMW-HQSRNOONSA-N

Neobetanin Procurement-Grade Profile

Neobetanin (CAS 71199-29-6), systematically named 14,15-dehydrobetanin, is a naturally occurring betalain pigment classified within the betacyanin subgroup and found endogenously in red beetroot (Beta vulgaris L.) and other Caryophyllales plants [1]. Structurally, neobetanin lacks the chiral centre at C-15 present in betanin and isobetanin, possessing a conjugated dihydropyridine ring system that confers a yellow-orange hue (λmax ≈ 470 nm in H₂O) rather than the red-violet colour of its parent betacyanins (λmax ≈ 538 nm) [2]. It is both a native plant constituent and the principal thermal degradation product of betanin, making it a critical marker for beetroot product quality assessment and a distinctly behaving compound in any betalain panel [3].

Analytical Role Betalain panel reference standard & thermal degradation marker

Workflow Fit Alkaline food matrix research & oxidation pathway monitoring

Selection Context Photophysics probe & natural pigment screening

• [1] Alard D, Wray V, Grotjahn L, Reznik H, Strack D. Neobetanin: isolation and identification from Beta vulgaris. Phytochemistry. 1985;24(10):2383-2385. View Source
• [2] Wendel M, Nizinski S, Prukala D, Sikorski M, Wybraniec S, Burdzinski G. Ultrafast internal conversion in neobetanin in comparison to betacyanins. Journal of Photochemistry and Photobiology A: Chemistry. 2017;332:602-610. View Source
• [3] Herbach KM, Stintzing FC, Carle R. Impact of thermal treatment on color and pigment pattern of red beet (Beta vulgaris L.) preparations. Journal of Food Science. 2004;69(6):C491-C498. View Source

Why Betanin Cannot Replace Neobetanin

Neobetanin cannot be treated as interchangeable with betanin or isobetanin despite their shared biosynthetic origin, because neobetanin possesses a dehydrogenated C14–C15 bond that fundamentally alters its pH stability, photophysical behaviour, oxidation pathway, chromophore absorbance, and chromatographic retention [1]. Where betanin and isobetanin degrade rapidly under alkaline conditions (pH 10–11), neobetanin remains stable—yet becomes vulnerable under acidic conditions where other betalains thrive [2]. This inverted stability profile, combined with a S₁ excited-state lifetime approximately 2.8-fold shorter than betanin (2.3 ps vs. 6.4 ps in H₂O) [3], means that any formulation, analytical method, or biological study designed around betanin will produce misleading results if neobetanin is treated as an equivalent. The following evidence quantifies these functional divergences.

Risk Dimension

Neobetanin

Betanin / Isobetanin

pH Stability Profile

Alkaline-tolerant; acid-labile

Acid-tolerant; alkaline-labile

Excited-State Dynamics

Shorter S₁ lifetime; distinct photophysics

Longer S₁ lifetime; different photostability

Oxidation Fate

Neo-dehydro derivative formation

Dehydro derivative formation

• [1] Stintzing FC, Conrad J, Klaiber I, Beifuss U, Carle R. Structural investigations on betacyanin pigments by LC NMR and 2D NMR spectroscopy. Phytochemistry. 2004;65(4):415-422. View Source
• [2] Lukitasari DM, Indrawati R, Chandra RD, Heriyanto, Shioi Y, Botosudarmo THP. pH-dependent stability of major betalains in the encapsulated beetroot extracts (Beta vulgaris L.). Journal of Food Science. 2024;89(5):2761-2773. View Source
• [3] Wendel M, Nizinski S, Prukala D, Sikorski M, Wybraniec S, Burdzinski G. Ultrafast internal conversion in neobetanin in comparison to betacyanins. Journal of Photochemistry and Photobiology A: Chemistry. 2017;332:602-610. View Source

Neobetanin Quantitative Differentiation Evidence

Inverted pH Stability Profile

In a head-to-head pH stability study of encapsulated beetroot extract pigments, neobetanin was the sole betalain that tolerated highly alkaline conditions (pH 10–11) after 3 days of storage, while betanin, isobetanin, and vulgaxanthin I underwent significant degradation under the same conditions [1]. Conversely, neobetanin showed vulnerability to acidic conditions where the other major betalains (betanin, isobetanin, vulgaxanthin I) displayed relative stability [1]. This represents a qualitative inversion of stability behaviour: neobetanin is the only pigment in the panel that is alkali-tolerant and acid-labile, whereas all other measured betalains are acid-tolerant and alkali-labile [1].

Inverted pH Stability

Head-to-head

Neobetanin: stable at pH 10–11, labile at low pH
Betanin/isobetanin/vulgaxanthin I: labile at pH 10–11, stable at low pH

Reported stability inversion supports alkaline matrix formulation studies

3-day aqueous storage; encapsulated extract

Evidence Dimension	Pigment stability after 3 days of storage
Target Compound Data	Neobetanin: tolerated alkaline conditions at pH 10–11; vulnerable to acidic conditions
Comparator Or Baseline	Betanin, isobetanin, and vulgaxanthin I: underwent significant degradation at pH 10–11; displayed relative stability in acidic conditions
Quantified Difference	Qualitative inversion: neobetanin is alkaline-tolerant/acid-labile; all other measured betalains are acid-tolerant/alkaline-labile
Conditions	Encapsulated beetroot extract in aqueous buffer across pH 2–11; storage for 3 days; monitored by HPLC, absorption spectroscopy, and LC–MS [1]

Why This Matters

Neobetanin is the only betalain pigment suitable for alkaline food and beverage formulations (pH 10–11), while being unsuitable for acidic product matrices where betanin and isobetanin excel.

• [1] Lukitasari DM, Indrawati R, Chandra RD, Heriyanto, Shioi Y, Botosudarmo THP. pH-dependent stability of major betalains in the encapsulated beetroot extracts (Beta vulgaris L.). Journal of Food Science. 2024;89(5):2761-2773. View Source

S₁ Excited-State Lifetime vs. Betanin

Ultrafast pump-probe spectroscopy revealed that neobetanin possesses an S₁ state lifetime of 2.3 ps in H₂O, compared to 6.4 ps for both betanin and isobetanin under identical conditions—a 2.8-fold difference [1]. This is despite neobetanin having the largest measured S₁–S₀ energy gap of ΔE = 19,100 cm⁻¹, from which a longer lifetime would ordinarily be expected [1]. The decay proceeds via internal conversion through a large-amplitude twisting motion, producing a transient twisted ground-state species with a distinct absorption band at λ = 540 nm and a 3.8 ps lifetime [1]. The respective transients for betanin and isobetanin were only clearly observed in pump-dump-probe experiments, highlighting a mechanistic difference in ground-state recovery pathways [1].

S₁ Excited-State Lifetime

Head-to-head

2.3 ps (Neobetanin) vs. 6.4 ps (Betanin)
2.8-fold shorter; ratio 0.36

Shorter lifetime predicts distinct photodegradation kinetics

H₂O, RT; pump-probe transient absorption

Evidence Dimension	S₁ excited-state lifetime in aqueous solution
Target Compound Data	Neobetanin: 2.3 ps in H₂O; ΔE(S₁–S₀) = 19,100 cm⁻¹
Comparator Or Baseline	Betanin and isobetanin: 6.4 ps in H₂O (each)
Quantified Difference	2.8-fold shorter lifetime (2.3 vs. 6.4 ps); ratio = 0.36
Conditions	Ultrafast transient absorption spectroscopy in H₂O at room temperature; pump-probe and pump-dump-probe configurations [1]

Why This Matters

The significantly shorter excited-state lifetime of neobetanin predicts distinct photodegradation kinetics compared to betanin, directly impacting shelf-life modelling, light-exposure stability testing, and selection for UV-sensitive applications.

• [1] Wendel M, Nizinski S, Prukala D, Sikorski M, Wybraniec S, Burdzinski G. Ultrafast internal conversion in neobetanin in comparison to betacyanins. Journal of Photochemistry and Photobiology A: Chemistry. 2017;332:602-610. View Source

Distinct Oxidation Pathway vs. Betanin

In a comprehensive nonenzymatic oxidation study using ABTS cation radicals monitored by LC-DAD-ESI-MS/MS, neobetanin produced 2-decarboxy-2,3-dehydroneobetanin as its primary oxidation product via decarboxylative transformation of the neobetanin quinone methide intermediate [1]. In contrast, betanin oxidation under identical conditions yielded 2-decarboxy-2,3-dehydrobetanin as the primary first-step product [1]. Additional comparative data showed that Cu²⁺-catalyzed oxidation of betanin and 2-decarboxy-betanin generates neo-derivatives of betanin, whereas 17-decarboxy-betanin and 2,17-bidecarboxy-betanin oxidation predominantly yields xan-derivatives—further demonstrating that the oxidation fate is substrate-specific [2].

Oxidation Pathway

Head-to-head

Neobetanin → 2-decarboxy-2,3-dehydroneobetanin
Betanin → 2-decarboxy-2,3-dehydrobetanin

Distinct oxidation product fingerprints support degradation tracking

ABTS cation radical system; LC-DAD-ESI-MS/MS

Evidence Dimension	Primary nonenzymatic oxidation product identity
Target Compound Data	Neobetanin → 2-decarboxy-2,3-dehydroneobetanin (via neobetanin quinone methide decarboxylation)
Comparator Or Baseline	Betanin → 2-decarboxy-2,3-dehydrobetanin; 17-decarboxybetanin → 2,17-decarboxy-2,3-dehydrobetanin
Quantified Difference	Structurally distinct product series: neobetanin yields 'neo-dehydro' derivatives; betanin yields 'dehydro' derivatives; differing decarboxylation sites
Conditions	ABTS cation radical system; products identified by LC-DAD-ESI-MS/MS; confirmed in parallel by horseradish peroxidase enzymatic oxidation [1][2]

Why This Matters

Neobetanin follows a distinct oxidative degradation pathway that generates different product fingerprints from betanin, making it essential to use authentic neobetanin—not betanin—as the reference standard when tracking degradation in processed beetroot products or studying betalain redox biology.

• [1] Wybraniec S, Starzak K, Skopińska A, Nemzer B, Pietrzkowski Z, Michałowski T. Studies on nonenzymatic oxidation mechanisms in neobetanin, betanin, and decarboxylated betanins. Journal of Agricultural and Food Chemistry. 2013;61(26):6465-6476. View Source
• [2] Kumorkiewicz A, Szmyr N, Popenda Ł, Pietrzkowski Z, Wybraniec S. Alternative mechanisms of betacyanin oxidation by complexation and radical generation. Journal of Agricultural and Food Chemistry. 2019;67(26):7455-7465. View Source

Flash Chromatography Purity Deficit

A flash chromatography protocol developed for simultaneous purification of four major betalains from beetroot powder yielded strikingly different purities for each pigment under identical conditions (0–60% acetonitrile gradient with 0.1% formic acid, UV detection at 254 and 280 nm) [1]. Reverse-phase HPLC confirmation gave purities of 97% for betanin, 95% for indicaxanthin, 79% for vulgaxanthin I, and only 52% for neobetanin [1]. Pigment yields ranged from 120 to 487 mg per 100 g of powdered raw material across all pigments, but the disproportionately low purity of neobetanin indicates its co-elution or degradation susceptibility during isolation, necessitating additional orthogonal purification steps [1].

Flash Chromatography Purity

Method context

Neobetanin: 52% vs. Betanin: 97%
45 percentage points lower

Lower flash recovery indicates need for orthogonal purification

Silica gel; 0–60% ACN with 0.1% formic acid

Evidence Dimension	Post-flash chromatography purity confirmed by RP-HPLC
Target Compound Data	Neobetanin: 52% purity
Comparator Or Baseline	Betanin: 97%; Indicaxanthin: 95%; Vulgaxanthin I: 79%
Quantified Difference	Neobetanin purity is 45 percentage points lower than betanin (52% vs. 97%); approximately 1.9-fold lower than vulgaxanthin I
Conditions	Flash chromatography on silica gel; 0–60% acetonitrile with 0.1% (v/v) formic acid mobile phase; UV detection at 254 and 280 nm; purity confirmed by reverse-phase HPLC [1]

Why This Matters

Procurement of high-purity neobetanin (>90%) is non-trivial and typically requires preparative HPLC or counter-current chromatography beyond flash methods, directly impacting sourcing decisions, cost, and feasibility for studies requiring pure compound.

• [1] Fernando GSN, Sergeeva NN, Frutos MJ, Marshall LJ, Boesch C. Novel approach for purification of major betalains using flash chromatography and comparison of radical scavenging and antioxidant activities. Food Chemistry. 2022;385:132632. View Source

Antioxidant Capacity vs. Betanin

A comparative assessment of individual purified betalains using DPPH radical scavenging and antioxidant assays established the potency ranking: betanin > neobetanin > vulgaxanthin I > indicaxanthin [1]. In a separate study using the modified DPPH method on Amaranthaceae betalains, betacyanins as a class exhibited EC₅₀ values ranging from 3.4 to 8.4 µM, with gomphrenin-type betacyanins (mean EC₅₀ = 3.7 µM) showing 3–4-fold stronger activity than ascorbic acid (EC₅₀ = 13.9 µM) [2]. Betanin and isobetanin ranked below simple gomphrenins in that specific panel (EC₅₀ range 3.4–8.4 µM across all tested betalains), providing class-level context for neobetanin's intermediate antioxidant position [2].

Antioxidant Capacity Rank

Reported

Betanin > Neobetanin > Vulgaxanthin I > Indicaxanthin

Intermediate radical scavenging context within major betalains

DPPH assay; cross-study class-level EC₅₀ 3.4–8.4 µM for betacyanins

Evidence Dimension	Rank order of antioxidant/radical scavenging potency among purified major betalains
Target Compound Data	Neobetanin: ranked 2nd among four major betalains (betanin > neobetanin > vulgaxanthin I > indicaxanthin)
Comparator Or Baseline	Betanin: ranked 1st (highest); Vulgaxanthin I: ranked 3rd; Indicaxanthin: ranked 4th (lowest)
Quantified Difference	Ordinal ranking only; absolute IC₅₀/EC₅₀ values for individual purified neobetanin not separately reported vs. betanin in this study; class-level betacyanin EC₅₀ range 3.4–8.4 µM
Conditions	Purified betalains isolated by flash chromatography; DPPH radical scavenging assay; comparative assessment across four individual betalains [1]; class-level DPPH data from independent Amaranthaceae betalain panel [2]

Why This Matters

Neobetanin offers substantial but sub-betanin antioxidant activity, making it a suitable candidate where betanin's deeper red colour is undesirable (e.g., yellow-orange product formulations) but radical scavenging capacity is still required.

• [1] Fernando GSN, Sergeeva NN, Frutos MJ, Marshall LJ, Boesch C. Novel approach for purification of major betalains using flash chromatography and comparison of radical scavenging and antioxidant activities. Food Chemistry. 2022;385:132632. View Source
• [2] Cai Y, Sun M, Corke H. Antioxidant activity of betalains from plants of the Amaranthaceae. Journal of Agricultural and Food Chemistry. 2003;51(8):2288-2294. View Source

TNF-α Binding Affinity vs. Betanin

In a comparative molecular docking study targeting pro-inflammatory cytokines implicated in sickle cell disease, betanin and neobetanin demonstrated the highest binding affinities for TNF-α among all tested betalains at −7.2 and −7.1 kcal/mol, respectively [1]. Both also shared identical affinity for IL-8 at −6.7 kcal/mol [1]. For IL-1β, neobetanin affinity (−7.4 kcal/mol) was close to betanin (−7.7 kcal/mol) and isobetanin (−7.8 kcal/mol) [1]. For IL-6, neobetanin (−6.8 kcal/mol) was comparable to betanin (−6.7 kcal/mol) and isobetanin (−6.9 kcal/mol) [1]. Betaxanthins (indicaxanthin, vulgaxanthin II) showed lower affinities across all cytokine targets [1]. All compounds exhibited low gastrointestinal absorption and no blood–brain barrier permeability in SwissADME profiling [1].

In Silico Cytokine Binding

Assay context

TNF-α: −7.1 (Neobetanin) ≈ −7.2 (Betanin) kcal/mol
IL-8: both −6.7; IL-1β/IL-6: comparable

Binding affinity similarity to betanin supports cytokine pathway screening

AutoDock Vina; SwissADME profiling

Evidence Dimension	In silico binding affinity (AutoDock Vina) to TNF-α, IL-1β, IL-6, and IL-8
Target Compound Data	Neobetanin: TNF-α: −7.1 kcal/mol; IL-8: −6.7 kcal/mol; IL-1β: −7.4 kcal/mol; IL-6: −6.8 kcal/mol
Comparator Or Baseline	Betanin: TNF-α: −7.2 kcal/mol, IL-8: −6.7 kcal/mol, IL-1β: −7.7 kcal/mol, IL-6: −6.7 kcal/mol; Isobetanin: IL-1β: −7.8 kcal/mol, IL-6: −6.9 kcal/mol; Betaxanthins showed lower affinities throughout
Quantified Difference	Neobetanin vs. betanin TNF-α affinity: Δ = 0.1 kcal/mol (negligible); neobetanin vs. betaxanthin class: superior binding across all four cytokine targets
Conditions	AutoDock Vina in PyRx; pharmacokinetic profiling via SwissADME; targets: TNF-α, IL-1β, IL-6, IL-8 [1]

Why This Matters

Neobetanin's computationally predicted anti-inflammatory target engagement is virtually equivalent to betanin, supporting its selection as a lead scaffold for anti-inflammatory drug discovery where the yellow chromophore offers advantage over red betanin in assay detection or formulation aesthetics.

• [1] In silico comparative study of betacyanins and betaxanthins from beetroot on cytokines involved in sickle cell disease. Poster Board #D17, ACS Spring 2026. BIOL: Division of Biochemistry and Chemical Biology. View Source

Neobetanin Evidence-Based Applications

Alkaline Food and Beverage Colourant

Neobetanin is the only betalain pigment demonstrated to remain stable after 3 days of storage at pH 10–11, while betanin, isobetanin, and vulgaxanthin I undergo significant degradation under these conditions [1]. This unique alkaline tolerance makes neobetanin the sole betalain candidate for yellow-orange colouration of high-pH food products such as alkaline noodles, pretzels, or certain plant-based dairy alternatives, where betanin would rapidly fade. Formulators must note the inverse limitation: neobetanin is unsuitable for acidic matrices (e.g., fruit beverages, yogurts) where betanin excels [1].

Ultrafast Spectroscopy Probe for Natural Dyes

With an S₁ state lifetime of 2.3 ps in H₂O—2.8-fold shorter than betanin's 6.4 ps—and the largest S₁–S₀ energy gap (19,100 cm⁻¹) measured among betacyanins, neobetanin serves as an extreme-case probe for studying viscosity-dependent and hydrogen-bond-mediated internal conversion dynamics in natural chromophores [2]. Its distinct transient absorption signature at λ = 540 nm (twisted ground-state species, 3.8 ps lifetime) provides a spectroscopic handle absent in betanin under standard pump-probe conditions, enabling differential kinetic studies [2].

Betalain Degradation Reference Standard

Because neobetanin is both a native beetroot constituent and the primary thermal degradation product of betanin (formation proven during heating at 85 °C for 8 h), authentic neobetanin is required—not betanin—as the reference standard when quantifying thermal process impact via HPLC or LC–MS [3]. Its distinct oxidation product, 2-decarboxy-2,3-dehydroneobetanin, differs from betanin's 2-decarboxy-2,3-dehydrobetanin, and misidentification using betanin-based calibration can lead to erroneous quality assessments [4]. Furthermore, the reversed elution order of neobetanin relative to betanin in IP-HSCCC versus HPLC necessitates compound-specific method validation [5].

Anti-Inflammatory Screening Targeting TNF-α

In silico docking data position neobetanin (−7.1 kcal/mol for TNF-α) as virtually equipotent to betanin (−7.2 kcal/mol) and superior to all tested betaxanthins across IL-1β, IL-6, and IL-8 [6]. This supports its prioritization in anti-inflammatory screening cascades, particularly in cellular assays (e.g., LPS-stimulated RAW 264.7 macrophages) where betacyanins have already demonstrated suppression of IL-6, IL-1β, iNOS, and COX-2 with a tendency for stronger effects than betaxanthins [7]. The yellow chromophore of neobetanin eliminates interference with red-detection readouts common in MTT, Alamar Blue, or similar absorbance-based viability assays.

Application

Selection Property

Validation Focus

Alkaline food matrix research

pH-stability inversion profile

Alkaline storage stability testing

Ultrafast photophysics studies

Distinct S₁ excited-state dynamics

Transient absorption kinetics

Betalain degradation monitoring

Unique oxidation product fingerprint

Chromatographic method specificity

Cytokine binding screening

In silico TNF-α/IL affinity context

Cell-based inflammatory endpoint assays

• [1] Lukitasari DM, Indrawati R, Chandra RD, Heriyanto, Shioi Y, Botosudarmo THP. pH-dependent stability of major betalains in the encapsulated beetroot extracts (Beta vulgaris L.). Journal of Food Science. 2024;89(5):2761-2773. View Source
• [2] Wendel M, Nizinski S, Prukala D, Sikorski M, Wybraniec S, Burdzinski G. Ultrafast internal conversion in neobetanin in comparison to betacyanins. Journal of Photochemistry and Photobiology A: Chemistry. 2017;332:602-610. View Source
• [3] Herbach KM, Stintzing FC, Carle R. Impact of thermal treatment on color and pigment pattern of red beet (Beta vulgaris L.) preparations. Journal of Food Science. 2004;69(6):C491-C498. View Source
• [4] Wybraniec S, Starzak K, Skopińska A, Nemzer B, Pietrzkowski Z, Michałowski T. Studies on nonenzymatic oxidation mechanisms in neobetanin, betanin, and decarboxylated betanins. Journal of Agricultural and Food Chemistry. 2013;61(26):6465-6476. View Source
• [5] Stalica P, Spórna-Kucab A, Wybraniec S. Liquid chromatographic techniques in separation of betacyanins and their derivatives from red beet roots. Poster presentation; Cracow University of Technology. CORE deposit. View Source
• [6] In silico comparative study of betacyanins and betaxanthins from beetroot on cytokines involved in sickle cell disease. Poster Board #D17, ACS Spring 2026. BIOL: Division of Biochemistry and Chemical Biology. View Source
• [7] Fernando GSN, Sergeeva NN, Vagkidis N, Chechik V, Marshall LJ, Boesch C. Differential effects of betacyanin and betaxanthin pigments on oxidative stress and inflammatory response in murine macrophages. Molecular Nutrition and Food Research. 2023;67(15):e2200583. View Source